(6-Chloronaphthalen-2-yl)methanol

• Molecular Formula: C11H9ClO
• Molecular Weight: 192.64 g/mol
• IUPAC Name: (6-chloronaphthalen-2-yl)methanol
• InChI: InChI=1S/C11H9ClO/c12-11-4-3-9-5-8(7-13)1-2-10(9)6-11/h1-6,13H,7H2
• InChI Key: BJGJYPRQYKBIRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)Cl)C=C1CO

Description

(6-Chloronaphthalen-2-yl)methanol is a naphthalene derivative featuring a hydroxymethyl (-CH$2$OH) group at the 2-position and a chlorine atom at the 6-position of the naphthalene ring. Its molecular formula is C${11}$H$_9$ClO (molecular weight: 192.65 g/mol). This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. For instance, derivatives of 6-chloronaphthalene are employed in blood coagulation factor Xa inhibitors, highlighting its relevance in medicinal chemistry .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogen-Substituted Naphthalenemethanol Derivatives

(6-Bromonaphthalen-2-yl)methanol (CAS 100751-63-1)

• Molecular Formula : C${11}$H$9$BrO
• Molecular Weight : 229.05 g/mol
• Key Differences: The bromine atom (Br) at the 6-position increases molecular weight and polarizability compared to chlorine. Bromine’s lower electronegativity (2.96 vs. Higher boiling/melting points due to greater van der Waals forces. Used in similar synthetic pathways but may require harsher conditions for substitution reactions .

C-(6-Chloro-naphthalen-2-yl)-methylamine (CAS 1261453-93-3)

• Molecular Formula : C${11}$H${10}$ClN
• Molecular Weight : 191.66 g/mol
• Key Differences: Substitution of -CH$2$OH with -CH$2$NH$_2$ introduces basicity, enabling participation in acid-base reactions and nucleophilic substitutions. Applications diverge toward amine-specific chemistry, such as peptide coupling or coordination complexes .

Heterocyclic Methanol Derivatives

(6-Chloropyrazin-2-yl)methanol (CAS 1240602-95-2)

• Molecular Formula : C$5$H$5$ClN$_2$O
• Molecular Weight : 144.56 g/mol
• Key Differences: Pyrazine ring (two nitrogen atoms) introduces strong electron-withdrawing effects, increasing acidity of the -CH$_2$OH group. Smaller molecular structure reduces steric hindrance, favoring reactions in constrained environments.

Substituted Ethanol Analogs

2-(6-Methoxynaphthalen-2-yl)ethanol (CAS 32725-05-6)

• Molecular Formula : C${13}$H${14}$O$_2$
• Molecular Weight : 202.25 g/mol
• Key Differences: Ethanol group (-CH$2$CH$2$OH) increases lipophilicity and alters metabolic pathways compared to methanol derivatives. Methoxy (-OCH$_3$) substituent at the 6-position is electron-donating, enhancing ring reactivity toward electrophilic attacks. Potential applications in polymer chemistry due to extended alkyl chains .

Fluorinated Pyridine Derivatives

(1-(6-Fluoropyridin-2-yl)pyrrolidin-3-yl)methanol

• Key Differences :
  • Fluorine’s high electronegativity (4.0) increases the -CH$_2$OH group’s acidity and stabilizes adjacent charges.
  • Pyrrolidine ring introduces conformational rigidity, affecting stereochemical outcomes in synthesis.
  • Widely used in drug discovery for fluorine’s bioisosteric properties .

Comparative Data Table

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reactivity Highlights	Applications
(6-Chloronaphthalen-2-yl)methanol	C${11}$H$9$ClO	192.65	-Cl, -CH$_2$OH	Moderate electrophilic substitution	Pharmaceutical intermediates
(6-Bromonaphthalen-2-yl)methanol	C${11}$H$9$BrO	229.05	-Br, -CH$_2$OH	Slower substitution due to larger halogen	Organic synthesis
(6-Chloropyrazin-2-yl)methanol	C$5$H$5$ClN$_2$O	144.56	Pyrazine, -Cl, -CH$_2$OH	High acidity, chelating ability	Coordination chemistry
2-(6-Methoxynaphthalen-2-yl)ethanol	C${13}$H${14}$O$_2$	202.25	-OCH$3$, -CH$2$CH$_2$OH	Enhanced lipophilicity	Polymer precursors